molecular formula C14H13NO3 B8722498 Methyl 4-[(pyridin-2-yloxy)methyl]benzoate

Methyl 4-[(pyridin-2-yloxy)methyl]benzoate

Cat. No.: B8722498
M. Wt: 243.26 g/mol
InChI Key: QLHQHOQKSHTWLQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-[(pyridin-2-yloxy)methyl]benzoate is a useful research compound. Its molecular formula is C14H13NO3 and its molecular weight is 243.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H13NO3

Molecular Weight

243.26 g/mol

IUPAC Name

methyl 4-(pyridin-2-yloxymethyl)benzoate

InChI

InChI=1S/C14H13NO3/c1-17-14(16)12-7-5-11(6-8-12)10-18-13-4-2-3-9-15-13/h2-9H,10H2,1H3

InChI Key

QLHQHOQKSHTWLQ-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC=C(C=C1)COC2=CC=CC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Triphenyl phosphine (614 mg) and a THF solution (1 mL) of diethyl azodicarboxylate (408 mg) were added in that order to a THF solution (20 mL) of 2-hydroxypyridine (149 mg) and methyl 4-hydroxymethylbenzenecarboxylate (260 mg), and stirred overnight at room temperature. The reaction solution was concentrated under reduced pressure, and the resulting residue was purified through silica gel column chromatography (hexane/ethyl acetate=9/1 to 2/3 to ethyl acetate alone) to obtain the entitled compound (85 mg).
Quantity
614 mg
Type
reactant
Reaction Step One
Name
diethyl azodicarboxylate
Quantity
408 mg
Type
reactant
Reaction Step One
Quantity
149 mg
Type
reactant
Reaction Step One
Quantity
260 mg
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One

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